4',5'-Dimethyl-5-carboxyfluorescein
Overview
Description
4’,5’-Dimethyl-5-carboxyfluorescein is a chemical compound with the CAS Registry Number 100111-02-2 . It is also known by the equivalent term Me2CF .
Molecular Structure Analysis
The molecular structure of 4’,5’-Dimethyl-5-carboxyfluorescein is not explicitly provided in the search results .Chemical Reactions Analysis
The specific chemical reactions involving 4’,5’-Dimethyl-5-carboxyfluorescein are not detailed in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of 4’,5’-Dimethyl-5-carboxyfluorescein are not explicitly provided in the search results .Scientific Research Applications
Intracellular pH Measurement
4',5'-Dimethyl-5-carboxyfluorescein (Me2CF) has been used for determining the intracellular pH (pHi) in isolated, perfused proximal tubules of the salamander. The dye is incorporated into cells via its membrane-permeable precursor and facilitates the measurement of steady state pHi and rapid pHi transients (Chaillet & Boron, 1985).
Monitoring Intra-Mitochondrial pH
Other fluorescent pH indicators, including 4',5'-dimethyl-5(6)-carboxyfluorescein (DMCF), have been applied to monitor intramitochondrial pH. These indicators, taken up by isolated mitochondria, respond to changes in intramitochondrial pH by altering their fluorescence emission intensity (Zolkiewska et al., 1993).
Peroxidase-Like Catalytic Activity
5-Carboxyfluorescein has been found to possess intrinsic peroxidase-like catalytic activity, serving as an artificial peroxidase for the biomimetic synthesis of polyaniline nanoplatelets under harsh conditions (Hu et al., 2017).
Fluorescence Energy Transfer
4',5'-Dimethoxy-6-carboxyfluorescein, a related compound, has been used as a novel dipole-dipole coupled fluorescence energy transfer acceptor for fluorescence immunoassays (Khanna & Ullman, 1980).
Tracing Phloem Sap Translocation
6(5)Carboxyfluorescein has been utilized to trace phloem sap translocation in plants, offering a method to monitor this process in real-time (Grignon, Touraine & Durand, 1989).
Fluorescence Detection in Capillary Electrophoresis
5-Carboxyfluorescein succinimidyl ester (CFSE) has been used for derivatizing amino acids in fluorescence detection in capillary electrophoresis, significantly improving the sensitivity compared to traditional probes (Lau et al., 1998).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3',6'-dihydroxy-4',5'-dimethyl-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16O7/c1-10-17(24)7-5-15-19(10)29-20-11(2)18(25)8-6-16(20)23(15)14-4-3-12(21(26)27)9-13(14)22(28)30-23/h3-9,24-25H,1-2H3,(H,26,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBPPXXBBVCHENS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1OC3=C(C24C5=C(C=C(C=C5)C(=O)O)C(=O)O4)C=CC(=C3C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30142947 |
Source
|
| Record name | 4',5'-Dimethyl-5-carboxyfluorescein | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30142947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4',5'-Dimethyl-5-carboxyfluorescein | |
CAS RN |
100111-02-2 |
Source
|
| Record name | 4',5'-Dimethyl-5-carboxyfluorescein | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0100111022 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4',5'-Dimethyl-5-carboxyfluorescein | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30142947 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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